Cas no 1804699-00-0 (3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1804699-00-0
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4878396
• Update Time: 2025-07-04

3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C8H4BrF2N3O2/c9-1-4-5(2-12)6(7(10)11)3-13-8(4)14(15)16/h3,7H,1H2
• InChI Key： LRFIVGWFLMXBEQ-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.9
• Topological Polar Surface Area: 82.5

Additional information on 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine

3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804699-00-0): An Overview of a Promising Heterocyclic Compound

3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804699-00-0) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a pyridine ring substituted with a bromomethyl group, a cyano group, a difluoromethyl group, and a nitro group, making it a valuable building block for the synthesis of more complex molecules.

The bromomethyl group in 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine provides a reactive site for further functionalization, enabling the formation of diverse derivatives through substitution reactions. The presence of the cyano group adds electron-withdrawing properties to the molecule, which can influence its reactivity and stability. The difluoromethyl group introduces fluorine atoms, known for their ability to modulate biological activity and improve pharmacological properties. Lastly, the nitro group imparts strong electron-withdrawing effects and can be reduced to amino groups under appropriate conditions.

In the realm of medicinal chemistry, 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anticancer agents, antimicrobial compounds, and other therapeutic molecules. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The bromomethyl group allows for the introduction of bioactive moieties, while the cyano and difluoromethyl groups enhance the overall potency and selectivity of the resulting compounds.

Beyond medicinal applications, 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and energy storage. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the preparation of conductive polymers and organic semiconductors. The combination of electron-withdrawing groups and reactive sites allows for the fine-tuning of electronic properties, leading to materials with improved performance characteristics.

The synthesis of 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the bromination of 4-cyano-5-difluoromethyl-2-nitropyridine followed by methylation to introduce the bromomethyl group. This process requires careful control of reaction conditions to avoid unwanted side reactions and ensure the desired product formation. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for both academic research and industrial applications.

The physical and chemical properties of 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine are well-documented in scientific literature. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water. Its stability under various conditions has been studied extensively, with reports indicating good stability under neutral and slightly acidic conditions but potential degradation under strongly basic environments.

Safety considerations are an important aspect when handling 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 3-(Bromomethyl)-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804699-00-0) is a highly versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides multiple reactive sites for further functionalization, making it an attractive building block for the synthesis of advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in both academic and industrial settings.